5-tert-butyl-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

• Molecular Formula: C14H23NO3S
• Molecular Weight: 285.4 g/mol
• IUPAC Name: 5-tert-butyl-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide
• InChI: InChI=1S/C14H23NO3S/c1-10-8-12(14(3,4)5)9-13(11(10)2)19(17,18)15-6-7-16/h8-9,15-16H,6-7H2,1-5H3
• InChI Key: NXTZXOVTWZTXIY-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC(=C1)C(C)(C)C)S(=O)(=O)NCCO)C
• Canonical SMILES: CC1=CC(=CC(=C1C)S(=O)(=O)NCCO)C(C)(C)C

Description

5-tert-butyl-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide, also known as TBS, is a chemical compound that has been widely studied for its potential applications in scientific research. TBS is a sulfonamide derivative that has been found to exhibit a range of interesting biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

5-tert-butyl-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide has been found to act as a competitive inhibitor of carbonic anhydrase enzymes, which play a crucial role in regulating acid-base balance in the body. By inhibiting these enzymes, 5-tert-butyl-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide can disrupt this balance and lead to a range of physiological effects.
Biochemical and Physiological Effects:
5-tert-butyl-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide has been found to exhibit a range of interesting biochemical and physiological effects, including the inhibition of carbonic anhydrase enzymes, the reduction of intraocular pressure, and the inhibition of tumor cell growth. Additionally, 5-tert-butyl-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide has been found to exhibit anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

5-tert-butyl-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide has several advantages for use in laboratory experiments, including its high solubility in water and its ability to inhibit carbonic anhydrase enzymes. However, 5-tert-butyl-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide may also have limitations, including potential toxicity and the need for careful handling and storage.

Future Directions

There are several potential future directions for research on 5-tert-butyl-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide, including further investigation of its mechanisms of action, its potential applications in the treatment of inflammatory diseases, and its potential use as a tool for studying carbonic anhydrase enzymes. Additionally, further research may be needed to determine the optimal conditions for the use of 5-tert-butyl-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide in laboratory experiments.

Synthesis Methods

5-tert-butyl-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide can be synthesized through a multi-step process that involves the reaction of tert-butylamine with 2,3-dimethylbenzenesulfonyl chloride, followed by the addition of ethylene oxide to form the hydroxyethyl group. The resulting compound can then be purified through recrystallization or chromatography.

Scientific Research Applications

5-tert-butyl-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide has been studied extensively for its potential applications in a variety of scientific research fields, including biochemistry, pharmacology, and medicinal chemistry. Its unique chemical structure and properties make it a valuable tool for investigating a range of biological processes and mechanisms.